N-[5-(2,5-dichlorobenzyl)-1,3-thiazol-2-yl]-4-propoxybenzamide

• IUPAC Name: N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-4-propoxybenzamide
• InChI: InChI=1S/C20H18Cl2N2O2S/c1-2-9-26-16-6-3-13(4-7-16)19(25)24-20-23-12-17(27-20)11-14-10-15(21)5-8-18(14)22/h3-8,10,12H,2,9,11H2,1H3,(H,23,24,25)
• InChI Key: ZWCOJNSKPIDOHY-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=NC=C(S2)CC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C20H18Cl2N2O2S
• Molecular Weight: 421.3 g/mol
• CAS No.: 301341-45-7

Description

N-[5-(2,5-dichlorobenzyl)-1,3-thiazol-2-yl]-4-propoxybenzamide is a useful research compound. Its molecular formula is C20H18Cl2N2O2S and its molecular weight is 421.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Synthesis

• Research on thiazole and benzamide derivatives has led to the development of compounds with potential applications in drug discovery. For example, studies on the molecular structure and intermolecular interactions of benzamide derivatives provide insights into how these compounds can be optimized for better pharmacological effects (Karabulut et al., 2014). The structural elucidation of these compounds is crucial for understanding their activity and optimizing their properties for specific therapeutic targets.

Pharmacological Applications

• Compounds related to the one have been investigated for their pharmacological effects, including anticonvulsant, antimicrobial, and anticancer activities. For instance, derivatives of 4-thiazolidinone have shown considerable anticonvulsant activity, potentially acting as agonists for benzodiazepine receptors, which are critical for developing new therapeutic agents for epilepsy and other neurological disorders (Faizi et al., 2017). Additionally, thiazole-containing compounds have been synthesized and screened for their antimicrobial properties, offering a foundation for developing new treatments for bacterial and fungal infections (Desai et al., 2013).

Potential for Anticancer Activity

• Another study identified a kinesin spindle protein inhibitor with a thiazole pyrimidinyl structure, highlighting the potential for compounds with similar molecular frameworks to serve as anticancer agents. This research underscores the importance of thiazole derivatives in developing new therapeutic strategies for cancer treatment (Theoclitou et al., 2011).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a variety of biological targets, including various enzymes and receptors .

Mode of Action

Thiazole derivatives have been reported to exhibit a range of biological activities, suggesting that they may interact with their targets in a variety of ways .

Biochemical Pathways

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may influence multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Biochemical Analysis

Biochemical Properties

The biochemical properties of N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-4-propoxybenzamide are largely determined by its interactions with various enzymes, proteins, and other biomolecules

Cellular Effects

The effects of N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-4-propoxybenzamide on cellular processes are complex and multifaceted. The compound may influence cell function by modulating cell signaling pathways, altering gene expression, and affecting cellular metabolism .

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through a combination of binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-4-propoxybenzamide may change over time. This could be due to factors such as the compound’s stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

In animal models, the effects of N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-4-propoxybenzamide may vary with different dosages . At high doses, the compound may have toxic or adverse effects.

Metabolic Pathways

N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-4-propoxybenzamide may be involved in various metabolic pathways . These could include interactions with enzymes or cofactors, as well as effects on metabolic flux or metabolite levels.

Transport and Distribution

The transport and distribution of N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-4-propoxybenzamide within cells and tissues is an important aspect of its biochemical activity . This could involve interactions with transporters or binding proteins, as well as effects on the compound’s localization or accumulation.

Subcellular Localization

The subcellular localization of N-[5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-4-propoxybenzamide may influence its activity or function . This could involve targeting signals or post-translational modifications that direct the compound to specific compartments or organelles.